Cas no 374925-82-3 (Ethanethioic acid, S-[2-(2-hydroxyethoxy)ethyl] ester)

• Product Name: Ethanethioic acid, S-[2-(2-hydroxyethoxy)ethyl] ester
• CAS No: 374925-82-3
• MF: C₆H₁₂O₃S
• MW: 164.222681045532
• CID: 4497516
• PubChem ID: 58879684
• Update Time: 2025-04-24

Ethanethioic acid, S-[2-(2-hydroxyethoxy)ethyl] ester Chemical and Physical Properties

Names and Identifiers

• Ethanethioic acid, S-[2-(2-hydroxyethoxy)ethyl] ester
• S-(2-(2-Hydroxyethoxy)ethyl) ethanethioate
• 374925-82-3
• SCHEMBL15890590
• CS-0254368

• Inchi： 1S/C6H12O3S/c1-6(8)10-5-4-9-3-2-7/h7H,2-5H2,1H3
• InChI Key： AMSOCLBCWBHQKH-UHFFFAOYSA-N
• SMILES： S(C(C)=O)CCOCCO

Computed Properties

• Exact Mass: 164.05071541Da
• Monoisotopic Mass: 164.05071541Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 95
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Thiocarboxylic acids and derivatives Thioesters